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Compound of Interest

Compound Name: Heptadecanoyl Chloride

Cat. No.: B104568 Get Quote

Essential Safety and Handling Guide for
Heptadecanoyl Chloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety protocols, operational procedures, and disposal plans for the

handling of Heptadecanoyl Chloride (Margaroyl chloride). Adherence to these guidelines is

essential to ensure personal safety and minimize environmental impact. Heptadecanoyl
chloride is a corrosive and water-reactive compound, demanding meticulous handling and a

thorough understanding of its hazardous properties.

Hazard Identification and Classification
Heptadecanoyl Chloride is classified as a hazardous substance. Below is a summary of its

primary hazards.
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Hazard Class GHS Pictogram Signal Word Hazard Statement

Skin

Corrosion/Irritation
GHS05 Danger

H314: Causes severe

skin burns and eye

damage.[1][2]

Corrosive to Metals GHS05 Warning
May be corrosive to

metals.[3]

Water-Reactivity

Decomposes in

contact with water to

liberate toxic gases

(Hydrogen Chloride).

[3]

Synonyms: Margaroyl Chloride[1][3] CAS Number: 40480-10-2[1][3] Molecular Formula:

C₁₇H₃₃ClO[3][4] Molecular Weight: 288.90 g/mol [1]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Heptadecanoyl Chloride to prevent exposure.
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Body Part Required PPE
Specifications and
Recommendations

Eyes/Face
Safety Goggles and Face

Shield

Goggles must be tight-sealing.

A face shield should be worn

over the goggles to protect the

entire face.[5][6]

Skin/Body
Chemical-Resistant Lab Coat

and Apron

A lab coat made of a non-

porous material is required.

For tasks with a higher risk of

splashing, a chemical-resistant

apron over the lab coat is

recommended.[3]

Hands Chemical-Resistant Gloves

Nitrile or butyl rubber gloves

are recommended. Always

inspect gloves for any signs of

degradation or perforation

before use. Double gloving is

advised for extended

operations.

Respiratory
Respirator with Appropriate

Cartridge

A NIOSH-approved air-

purifying respirator with an

organic vapor/acid gas

cartridge is required, especially

when working outside of a

fume hood or with heated

material.[1] Cartridge color

codes: Black for organic

vapors and White for acid

gases. A yellow cartridge

protects against both.[7][8]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the safe procedure for handling Heptadecanoyl Chloride in a laboratory

setting.
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1. Preparation and Engineering Controls:

All work with Heptadecanoyl Chloride must be conducted in a certified chemical fume
hood.[5]
Ensure that a safety shower and eyewash station are readily accessible and have been
recently tested.[5][6]
Keep the container of Heptadecanoyl Chloride tightly closed when not in use and store it
under an inert atmosphere (e.g., argon or nitrogen) to prevent reaction with moisture.[5][9]
Remove all sources of ignition from the work area.[5]

2. Dispensing and Use:

Before opening, allow the container to reach room temperature to prevent condensation of
moisture from the air into the chemical.
Carefully uncap the container, being mindful of any potential pressure buildup.[3]
Use clean, dry glassware and equipment.
Dispense the required amount of the liquid using a glass syringe or a cannula for transfers.
Immediately recap the container after dispensing.
Perform all reactions in a well-ventilated fume hood.

3. Post-Handling:

Thoroughly decontaminate all equipment that has come into contact with Heptadecanoyl
Chloride.
Wipe down the work area in the fume hood with a suitable decontaminating solution.
Remove PPE in the correct order to avoid cross-contamination.
Wash hands and forearms thoroughly with soap and water after removing gloves.[3]

Emergency and Spill Response Plan
Immediate and appropriate action is crucial in the event of a spill or exposure.

Exposure First Aid
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Exposure Route First Aid Measures

Inhalation

Move the affected person to fresh air

immediately. If breathing is difficult, administer

oxygen. If breathing has stopped, perform

artificial respiration. Seek immediate medical

attention.[5][10]

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing and shoes.

Seek immediate medical attention.[5][10]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Seek immediate

medical attention.[5][10]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. If the person is conscious, give them a

small amount of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.[5]

Spill Cleanup Protocol
For Small Spills (less than 100 mL) inside a chemical fume hood:

Alert Personnel: Inform others in the immediate area of the spill.

Containment: Use a non-combustible absorbent material like vermiculite, dry sand, or a

commercial chemical absorbent to contain the spill. Do not use paper towels or other

combustible materials.

Neutralization (with caution): Slowly and carefully add a neutralizing agent such as sodium

bicarbonate or a commercial acid neutralizer. Be prepared for a reaction.

Collection: Once the reaction has ceased, carefully scoop the absorbed and neutralized

material into a designated, labeled hazardous waste container.
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Decontamination: Clean the spill area with a soap and water solution.

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.

For Large Spills (greater than 100 mL) or any spill outside of a fume hood:

Evacuate: Immediately evacuate the laboratory.

Isolate: Close the laboratory doors and prevent entry.

Alert: Notify your institution's Environmental Health and Safety (EHS) department and

emergency services.

Do not attempt to clean up a large spill yourself. Wait for trained emergency responders.

Disposal Plan
Heptadecanoyl Chloride and any materials contaminated with it are considered hazardous

waste and must be disposed of accordingly.

1. Waste Collection:

Collect all waste containing Heptadecanoyl Chloride (including reaction residues,
contaminated absorbents, and disposable PPE) in a designated, properly labeled, and
sealed hazardous waste container.
The container must be compatible with corrosive materials.
Do not mix Heptadecanoyl Chloride waste with other waste streams, especially aqueous or
protic solvent waste.

2. Quenching of Reactive Waste (for experienced personnel only):

Reaction mixtures containing unreacted Heptadecanoyl Chloride must be quenched before
disposal.
Slowly and carefully add the reactive mixture to a stirred, cooled (ice bath) solution of a weak
base, such as sodium bicarbonate, or a non-nucleophilic alcohol like isopropanol. This
should be done in a fume hood.
Monitor the reaction for heat generation and gas evolution.
Once the reaction is complete, the quenched mixture can be collected as hazardous waste.
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3. Final Disposal:

Arrange for the pickup and disposal of the hazardous waste container through your
institution's EHS department.
Ensure the waste container is properly labeled with the contents and associated hazards.
Never dispose of Heptadecanoyl Chloride down the drain or in the regular trash.[3]

Workflow and Logic Diagrams
The following diagrams illustrate the key processes for handling Heptadecanoyl Chloride
safely.
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Caption: Standard Operating Procedure Workflow for Heptadecanoyl Chloride.
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Caption: Decision Tree for Spill Response.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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